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Compound of Interest

Compound Name: Ser-gly

Cat. No.: B1353324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective labeling of N-terminal

glycine residues on proteins, a critical modification for studying protein function, cellular

localization, and for the development of targeted therapeutics. This document covers three

primary methodologies: enzymatic N-myristoylation, sortase-mediated ligation, and chemical

labeling with ortho-substituted benzaldehydes.

Introduction
The N-terminal glycine of a protein presents a unique target for specific modification. Its distinct

reactivity and common presence, either naturally or through protein engineering, make it an

ideal site for the attachment of various probes, tags, and therapeutic payloads. This document

outlines protocols for three robust methods to achieve this specific labeling, each with its own

advantages and applications.

Data Presentation
The following table summarizes the key quantitative parameters for the described N-terminal

glycine labeling methods, allowing for an easy comparison of their efficiency and reaction

conditions.
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Labeling
Method

Reagent/En
zyme

Typical
Protein
Substrate(s
)

Labeling
Efficiency/C
onversion

Reaction
Conditions

Reference(s
)

Chemical

Labeling

2-(2-

formylphenox

y)acetic acid

Insulin,

Melittin,

Myoglobin,

SUMO1

40% - 71%

0.1 M

NaHCO₃

buffer, pH

7.8, 20-25°C,

24-48 h

[1]

Sortase-

Mediated

Ligation

Sortase A (S.

aureus)

Recombinantl

y expressed

proteins with

N-terminal

Glycine

repeats (e.g.,

GGG)

Near-

quantitative

50 mM Tris-

HCl, 150 mM

NaCl, 10 mM

CaCl₂, pH

7.5, Room

Temperature,

1-4 h

[2]

Enzymatic N-

Myristoylation

N-

Myristoyltrans

ferase (NMT)

with

myristoyl-

CoA analogs

(e.g., alkynyl

myristic acid)

Recombinant

proteins co-

expressed

with NMT in

E. coli

High in vivo

incorporation

Bacterial cell

culture,

supplementat

ion with

myristic acid

analog

[3]

Mandatory Visualization
Signaling Pathway: Lck-Mediated T-Cell Receptor
Activation
N-terminal myristoylation is a critical post-translational modification for the proper localization

and function of many signaling proteins, including the Src-family kinase Lck, which plays a

pivotal role in T-cell receptor (TCR) signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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